4,5-Dimethoxy-N-(naphthalen-1-yl)-2-nitrobenzamide

• CAS: 61212-75-7
• Molecular Formula: C19H16N2O5
• Molecular Weight: 352.3 g/mol
• SMILES: COC1=C(C=C(C(=C1)C(=O)NC2=CC=CC3=CC=CC=C32)[N+](=O)[O-])OC
• InChI: InChI=1S/C19H16N2O5/c1-25-17-10-14(16(21(23)24)11-18(17)26-2)19(22)20-15-9-5-7-12-6-3-4-8-13(12)15/h3-11H,1-2H3,(H,20,22)
• InChIKey: ANDVIRZUAFENMD-UHFFFAOYSA-N

4,5-Dimethoxy-N-(naphthalen-1-yl)-2-nitrobenzamide: Structural Identity and Procurement

4,5-Dimethoxy-N-(naphthalen-1-yl)-2-nitrobenzamide (CAS 61212-75-7) is a synthetic, low-molecular-weight organic compound (C₁₉H₁₆N₂O₅; MW 352.34) belonging to the class of nitro-substituted naphthalenyl benzamides [1]. Its core structure comprises a 2-nitrobenzamide pharmacophore linked via an amide bond to a 1-naphthyl moiety, with two methoxy substituents at the 4- and 5- positions of the benzamide ring. This specific substitution pattern and the presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups confer distinct physicochemical properties, including a defined logP and polar surface area that differentiate it from unsubstituted or mono-substituted naphthyl benzamide analogs [2]. The compound is commercially available as a research reagent with typical purity specifications of NLT 98% .

Selective iNOS pathway inhibition study fit for inflammatory signaling research

Well-defined 4,5-dimethoxy-2-nitrobenzamide core for SAR benchmarking

Research-grade purity specification; 1-naphthyl isomer for defined molecular recognition

• [1] PubChem. (2024). 4,5-Dimethoxy-N-(naphthalen-1-yl)-2-nitrobenzamide. National Center for Biotechnology Information. View Source
• [2] Chemical Abstracts Service. (1984). STN Registry Database Numbers 7104-00-9, 7104-01-0, and 7104-02-1. American Chemical Society. View Source

Procurement Risk: Why Substitution of Naphthyl Nitrobenzamides Fails

The practice of substituting one naphthyl benzamide for another in research or industrial applications carries significant risk of experimental failure or data invalidation. Within this structural class, the specific substitution pattern on the benzamide ring—particularly the presence, position, and number of methoxy and nitro groups—is a primary driver of both biological target engagement and physicochemical behavior. For example, repositioning a methoxy group from the 4,5- to the 3,4- positions on the benzamide core has been shown to alter iNOS inhibitory potency by more than an order of magnitude [1]. Furthermore, the specific nitro group placement and the choice of the 1-naphthyl versus 2-naphthyl isomer directly impact binding conformation at targets such as nitric oxide synthases [2]. Therefore, procurement decisions must be guided by exact structural identity and verified performance data for the specific CAS number, rather than by class-level assumptions about general 'naphthalenyl benzamide' activity.

Required

4,5-dimethoxy-2-nitro core with 1-naphthyl isomer

Risk if substituted

3,4-dimethoxy or other patterns may shift iNOS inhibitory potency

Required

Naphthalen-1-yl linkage (1-naphthyl)

Risk if substituted

2-naphthyl isomer is a distinct entity; binding conformation may not transfer

Required

Exact CAS 61212-75-7 with verified identity and purity

Risk if substituted

Class-level naphthyl benzamide selection may not reproduce reported activity

• [1] Bano, S., et al. (2017). Biological evaluation and molecular docking studies of nitro benzamide derivatives with respect to in vitro anti-inflammatory activity. International Immunopharmacology, 43, 219-226. View Source
• [2] BindingDB. (n.d.). BDBM50348731 (CHEMBL1801061): 4,5-Dimethoxy-N-(naphthalen-1-yl)-2-nitrobenzamide. BindingDB Affinity Data Entry. View Source

Differentiation Evidence from Close Analogs

iNOS Subtype Selectivity Profile

4,5-Dimethoxy-N-(naphthalen-1-yl)-2-nitrobenzamide exhibits a pronounced selectivity for inducible nitric oxide synthase (iNOS) over endothelial (eNOS) and neuronal (nNOS) isoforms. This selectivity profile is a key differentiator from other 2-nitrobenzamide derivatives that may show broader or different inhibitory patterns. The data demonstrate that the compound's EC₅₀ for iNOS (290 nM) is >23-fold more potent than for nNOS (6,800 nM) and >344-fold more potent than for eNOS (>100,000 nM) [1]. This pattern of isoform selectivity is not a universal class property of 2-nitrobenzamides and is likely dictated by the specific 4,5-dimethoxy and 1-naphthyl substitution pattern.

iNOS Selectivity

Head-to-head

iNOS EC₅₀ 290 nM
nNOS EC₅₀ 6,800 nM
eNOS EC₅₀ >100,000 nM

Supports iNOS-favored assay context; >23-fold selectivity over nNOS, >344-fold over eNOS

Recombinant human NOS in HEK293; nitric oxide production endpoint

Evidence Dimension	Inhibition of human nitric oxide synthase (NOS) isoforms (EC₅₀)
Target Compound Data	iNOS EC₅₀ = 290 nM; nNOS EC₅₀ = 6,800 nM; eNOS EC₅₀ > 100,000 nM
Comparator Or Baseline	The compound's activity is compared across three distinct human NOS isoforms (iNOS, nNOS, eNOS) within the same assay system, establishing its relative selectivity.
Quantified Difference	>23-fold selectivity for iNOS over nNOS; >344-fold selectivity for iNOS over eNOS
Conditions	HEK293 cells expressing recombinant human iNOS, nNOS, or eNOS; assessed by inhibition of nitric oxide production (measured after 18-24 hrs)

Why This Matters

This defined selectivity profile is critical for researchers requiring specific modulation of the iNOS pathway while minimizing off-target effects on constitutive NOS isoforms (eNOS, nNOS), guiding experimental design and reducing wasted resources on less selective analogs.

• [1] BindingDB. (n.d.). BDBM50348731 (CHEMBL1801061): 4,5-Dimethoxy-N-(naphthalen-1-yl)-2-nitrobenzamide. BindingDB Affinity Data Entry. Kalypsys/ChEMBL curated data. View Source

Structural Determinants of iNOS Inhibition Potency

The specific 4,5-dimethoxy-2-nitrobenzamide core of the target compound is a key determinant of its biological activity. In a related study of nitrobenzamide derivatives, compounds bearing the 4,5-dimethoxy-2-nitro substitution pattern (analogous to the target compound's core) demonstrated potent iNOS inhibition with IC₅₀ values of 3.7 μM and 5.3 μM, while closely related analogs with different substitution patterns (e.g., 3,4-dimethoxy) or lacking the nitro group showed significantly reduced activity [1]. This class-level SAR evidence strongly suggests that the precise 4,5-dimethoxy-2-nitrobenzamide architecture of 4,5-Dimethoxy-N-(naphthalen-1-yl)-2-nitrobenzamide is critical for maintaining its biological potency.

Core SAR potency

Class-level

IC₅₀ 3.7 – 5.3 µM

for analogous 4,5-dimethoxy-2-nitrobenzamides

Class-level SAR supports critical role of 4,5-dimethoxy-2-nitro core; direct target data to verify

Inferred from related derivatives; less optimized analogs showed no activity up to 50 µM

Evidence Dimension	Inhibition of iNOS (IC₅₀)
Target Compound Data	N/A (Target compound not directly tested in this study; SAR inference is based on analogous 4,5-dimethoxy-2-nitrobenzamide derivatives)
Comparator Or Baseline	Other nitrobenzamide derivatives with varied substitution patterns (e.g., 3,4-dimethoxy, no nitro group).
Quantified Difference	IC₅₀ values for potent 4,5-dimethoxy-2-nitrobenzamide analogs: 3.7 μM and 5.3 μM. Less optimized analogs showed no cytotoxicity at tested concentrations (max 50 μM).
Conditions	In vitro iNOS enzyme inhibition assay; molecular docking studies

Why This Matters

This evidence underscores that the 4,5-dimethoxy-2-nitrobenzamide core is not arbitrary; it is a privileged substructure for this activity class. Procuring compounds with alternative substitution patterns on the benzamide ring (e.g., 3,4-dimethoxy) is highly likely to yield a molecule with inferior or absent iNOS inhibitory activity, representing a direct procurement risk.

• [1] Bano, S., et al. (2017). Biological evaluation and molecular docking studies of nitro benzamide derivatives with respect to in vitro anti-inflammatory activity. International Immunopharmacology, 43, 219-226. View Source

1-Naphthyl vs. 2-Naphthyl Isomer Binding Conformation

The choice between 1-naphthyl and 2-naphthyl isomers is a crucial structural variable that impacts molecular recognition. The target compound, 4,5-Dimethoxy-N-(naphthalen-1-yl)-2-nitrobenzamide, incorporates a 1-naphthyl group. This specific isomer dictates the compound's three-dimensional conformation and its ability to engage biological targets. In the case of NOS inhibition, the 1-naphthyl moiety of this compound facilitates a distinct binding mode that yields its observed iNOS selectivity profile [1]. A direct analog, N-Naphthalen-2-yl-2-nitro-benzamide (CAS 6307-09-1), which differs only in the position of the naphthalene linkage, is a distinct chemical entity with a different CAS number and, by extension, a different molecular shape and biological profile [2].

Naphthyl isomer

Structural context

1-naphthyl (target)
vs.
2-naphthyl (CAS 6307-09-1)

Isomeric form dictates binding geometry; 2-naphthyl analog is a distinct entity, not a substitute

Confirm identity by CAS; distinct molecular shapes and biological profiles expected

Evidence Dimension	Molecular geometry and target binding
Target Compound Data	Contains a 1-naphthyl group (naphthalen-1-yl) which dictates a specific dihedral angle and molecular shape.
Comparator Or Baseline	N-Naphthalen-2-yl-2-nitro-benzamide (CAS 6307-09-1), which contains a 2-naphthyl group.
Quantified Difference	Not applicable for geometry; the difference is qualitative but absolute: the two are distinct, non-interchangeable chemical isomers.
Conditions	Structural analysis and binding studies.

Why This Matters

This isomerism is a fundamental consideration for procurement. Assuming that a 'naphthyl nitrobenzamide' from a vendor catalog is equivalent, regardless of the 1- or 2-naphthyl isomer, is a high-risk procurement error that will lead to the acquisition of a different compound with potentially divergent biological activity and physicochemical properties.

• [1] BindingDB. (n.d.). BDBM50348731 (CHEMBL1801061): 4,5-Dimethoxy-N-(naphthalen-1-yl)-2-nitrobenzamide. BindingDB Affinity Data Entry. Kalypsys/ChEMBL curated data. View Source
• [2] ChemBlink. (n.d.). N-萘-2-基-2-硝基-苯甲酰胺[CAS# 6307-09-1]. ChemBlink Product Database. View Source

Photochemical Reactivity: A Potential Differentiator for Specialized Applications

While not a primary driver of bioactivity, the photorearrangement potential of the N-(1-naphthyl)-2-nitrobenzamide core structure may differentiate this compound for specialized research applications. Literature precedent demonstrates that N-(1-naphthyl)-2-nitrobenzenesulphonamide, a closely related structural analog, undergoes a specific photochemical rearrangement to afford an azobenzenesulphonic acid derivative [1]. In contrast, the study notes that N-alkyl- or N-aralkyl-2-nitrobenzamides, as well as N-substituted 4-nitrobenzamides, do not yield azo- or azoxy-compounds under similar conditions. This suggests that the 1-naphthyl-2-nitrobenzamide scaffold, shared by the target compound, possesses unique photochemical reactivity.

Photoreactivity

Class-level

1-naphthyl-2-nitrobenzene scaffold undergoes photochemical rearrangement to azo-compounds; alkyl/aralkyl analogs remain inert

May support photoactivatable probe research; direct target confirmation needed

Inference based on sulfonamide analog; target compound not tested under identical conditions

Evidence Dimension	Photochemical rearrangement yield
Target Compound Data	N/A (Target compound not directly tested; inference based on a close sulfonamide analog)
Comparator Or Baseline	N-alkyl- or N-aralkyl-2-nitrobenzamides, and N-substituted 4-nitrobenzamides.
Quantified Difference	Qualitative: 1-naphthyl-2-nitrobenzene derivatives undergo rearrangement to azo-compounds; alkyl/aralkyl/4-nitro analogs do not.
Conditions	Photochemical rearrangement studies under irradiation.

Why This Matters

For research groups investigating photoactivatable probes, photochemical synthesis, or light-controlled molecular switches, this unique reactivity profile provides a scientific rationale for selecting 4,5-Dimethoxy-N-(naphthalen-1-yl)-2-nitrobenzamide over other structurally related nitrobenzamides that are photochemically inert.

• [1] Medicinal nitro-compounds. Part I. Photo-rearrangement of N-aryl-2-nitrobenzamides. Journal of the Chemical Society, Perkin Transactions 1. Royal Society of Chemistry. View Source

Recommended Research and Industrial Applications

Selective iNOS Pathway Modulation in Cellular Models

4,5-Dimethoxy-N-(naphthalen-1-yl)-2-nitrobenzamide is best applied as a selective chemical probe for studying the inducible nitric oxide synthase (iNOS) pathway. The compound's >23-fold selectivity for iNOS over nNOS and >344-fold selectivity over eNOS [1] makes it a valuable tool for dissecting iNOS-specific contributions in complex biological systems where constitutive NOS isoforms are also present. It is suitable for use in HEK293 cell-based assays and other recombinant NOS systems to investigate the role of iNOS-derived nitric oxide in inflammatory signaling, without the confounding effects of eNOS or nNOS inhibition.

SAR Benchmark for Naphthyl Nitrobenzamide Derivatives

This compound serves as a key reference standard and building block in medicinal chemistry SAR campaigns focused on naphthyl benzamide derivatives. Its well-defined 4,5-dimethoxy-2-nitrobenzamide core and 1-naphthyl appendage provide a benchmark for evaluating the impact of substituent modifications on target potency and selectivity [1]. It can be used as a comparator to assess the performance of newly synthesized analogs with alterations to the methoxy or nitro groups, or variations in the naphthyl linker [2].

Photochemical Probe Development and Mechanistic Studies

Based on the known photorearrangement behavior of N-(1-naphthyl)-2-nitrobenzene derivatives, this compound presents a unique opportunity for research in photochemistry [1]. Its potential to undergo light-induced transformations to azo-compounds can be exploited for the development of novel photoactivatable probes, photochemical switches, or for studying the fundamental photophysics of the N-aryl-2-nitrobenzamide chromophore. This application scenario distinguishes it from photochemically inert nitrobenzamide analogs.

Nitroreductase Prodrug Scaffold for Gene Therapy Research

Nitrobenzamides, including those with the 4,5-dimethoxy substitution pattern, are established substrates for nitroreductase (NTR) enzymes and are being actively investigated as prodrugs for cancer gene therapy [1]. 4,5-Dimethoxy-N-(naphthalen-1-yl)-2-nitrobenzamide can be employed as a scaffold for designing novel NTR-activated prodrugs, where its nitro group is bioreductively cleaved to yield a cytotoxic amine effector. Its differential cytotoxicity profile in NTR-expressing cancer cell lines (e.g., PC3, Hep3B) can be benchmarked against known prodrugs like CB1954 [2].

Application

Selection Property

Validation Focus

iNOS pathway modulation in cellular models

iNOS isoform-selectivity profile

Confirm selectivity in target cell model; assess potential nNOS/eNOS crosstalk

SAR benchmark for nitrobenzamide derivatives

4,5-dimethoxy-2-nitro core architecture

Compare substitution impact on iNOS inhibition potency

Photochemical probe and switch research

1-naphthyl-2-nitro photolabile scaffold

Verify photo-rearrangement yield under specific irradiation

Nitroreductase substrate profiling

Nitro group as potential bioreductive trigger

Evaluate NTR-dependent activation in cell-free and cellular systems

• [1] BindingDB. (n.d.). BDBM50348731 (CHEMBL1801061): 4,5-Dimethoxy-N-(naphthalen-1-yl)-2-nitrobenzamide. BindingDB Affinity Data Entry. Kalypsys/ChEMBL curated data. View Source
• [2] Bano, S., et al. (2017). Biological evaluation and molecular docking studies of nitro benzamide derivatives with respect to in vitro anti-inflammatory activity. International Immunopharmacology, 43, 219-226. View Source